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Compound Name:
(|AS)-|A-Hydroxy-L-histidine

(hydrochloride)

Cat. No.: B12390889

Get Quote

Abstract
This guide details the conversion of L-Histidine to its corresponding

-hydroxy acid, (S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid (also known as L-imidazole
lactic acid), via Van Slyke diazotization. Unlike simple aliphatic amino acids, L-Histidine
presents unique challenges due to the basic imidazole ring, which is susceptible to reversible

-nitrosation and requires specific pH control to maintain stereochemical integrity. This protocol
utilizes a sodium nitrite/sulfuric acid system optimized for retention of configuration, followed by
a barium hydroxide workup or ion-exchange purification to yield high-purity material suitable for
pharmaceutical building blocks or metabolic studies.

Mechanistic Insight & Stereochemistry
The transformation proceeds via the formation of an unstable diazonium intermediate.

Crucially, the reaction does not follow a simple

inversion. Instead, the carboxylate group participates as a neighboring group, displacing the
nitrogen to form a transient
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-lactone (or tight ion pair). The subsequent attack by water opens the lactone with a second
inversion, resulting in net retention of configuration.

Key Mechanistic Features:
Retention of Configuration: L-Histidine (

)

L-Imidazole Lactic Acid (

).

Imidazole Vulnerability: The secondary amine in the imidazole ring can react with excess

nitrous acid to form an

-nitroso species. This side product is generally unstable in strong acid or can be reversed
thermally/chemically during workup.

Exothermicity: The diazonium formation is exothermic; strict temperature control (

) is required to prevent decomposition into side products (e.g., elimination to urocanic acid).
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Figure 1: Mechanistic pathway showing the double-inversion sequence leading to retention of

stereochemistry.

Materials & Equipment
Reagents
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Reagent Grade Role

L-Histidine >99% (HPLC) Starting Material

Sodium Nitrite (NaNO

)
ACS Reagent Diazotizing Agent

Sulfuric Acid (H

SO

)

98% (Conc.) Acid Source / Solvent

Barium Hydroxide (Ba(OH)

·8H

O)

Reagent Grade Sulfate Removal (Precipitation)

Dowex 50W-X8 H+ Form Alternative Purification

Urea Reagent Grade Nitrite Quencher

Equipment
Three-neck round-bottom flask (250 mL or 500 mL).

Mechanical stirrer (magnetic stirring is insufficient for thick slurries).

Pressure-equalizing addition funnel.

Internal thermometer.

Ice/Salt bath.

Experimental Protocol
Method A: Sulfuric Acid / Barium Hydroxide Route
(Standard)
This method is preferred for obtaining the free acid without residual inorganic salts.
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Step 1: Dissolution and Acidification
In a 500 mL three-neck flask, dissolve L-Histidine (15.5 g, 100 mmol) in 1 M Sulfuric Acid

(150 mL).

Cool the solution to 0–2 °C using an ice/salt bath. Ensure the internal temperature does not

exceed 5 °C.

Step 2: Diazotization
Prepare a solution of Sodium Nitrite (10.4 g, 150 mmol, 1.5 equiv) in water (40 mL).

Add the NaNO

solution dropwise to the histidine solution over 60–90 minutes.

Critical Control: The addition rate must be slow enough to keep the temperature below 5

°C. Rapid addition causes frothing (N

evolution) and racemization.

After addition, stir at 0 °C for 3 hours, then allow the mixture to slowly warm to room

temperature (20–25 °C) overnight.

Note: The solution typically turns light yellow. If a dark orange/brown color develops, it

indicates excess nitrous oxides or ring nitrosation.

Step 3: Quenching and Hydrolysis
Add Urea (0.5 g) to the solution and stir for 30 minutes to destroy excess nitrous acid. This

prevents post-reaction nitrosation during workup.

Heat the solution to 50 °C for 1 hour to ensure complete decomposition of any remaining

diazonium species and hydrolysis of the intermediate lactone.

Step 4: Sulfate Removal (The "Ba(OH)

Method")
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While stirring, carefully add solid Barium Hydroxide octahydrate (calculated to be

stoichiometric to the sulfuric acid used) or add a saturated Ba(OH)

solution until no further precipitate forms (test supernatant with dilute H

SO

to confirm no excess Ba

).

Filter the dense white precipitate of Barium Sulfate (BaSO

) through a Celite pad.

The filtrate contains the free L-imidazole lactic acid.

Step 5: Isolation
Concentrate the filtrate under reduced pressure (rotary evaporator, water bath < 50 °C) to a

viscous syrup.

Crystallization: Dissolve the syrup in a minimum amount of water and add Ethanol or

Acetone until turbid. Store at 4 °C to induce crystallization.

Yield: Typical yields range from 60–75%.

Characterization:

H NMR (D

O):

7.65 (s, 1H), 6.95 (s, 1H), 4.35 (dd, 1H,

-H), 3.05 (m, 2H,

-H).

Stereochemistry:
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(c=1, H

O) (Value varies with pH; confirm with chiral HPLC).

Method B: Ion-Exchange Purification (Alternative)
Use this method if Barium Hydroxide is unavailable or if scaling up for industrial applications

where filtration of BaSO

is cumbersome.

Perform Steps 1–3 as above.

Dilute the reaction mixture with water (1:1).

Load the acidic solution onto a column of Dowex 50W-X8 (H

form) cation exchange resin.

Wash 1: Elute with distilled water until the effluent is neutral (removes Na

, SO

, and other anions).

Elution: Elute the product using 1 M NH

OH or 0.5 M HCl (depending on whether the ammonium salt or free acid hydrochloride is
desired).

Concentrate the fractions containing the product (monitor by TLC or UV at 210 nm).

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Racemization
Temperature too high during

addition.

Ensure T < 5 °C; add NaNO

slower.

Low Yield
Incomplete hydrolysis or

diazonium decomposition.

Ensure the "warm-up" phase

reaches RT overnight or heat

to 50 °C briefly.

Yellow/Brown Impurity -Nitrosation of imidazole ring.

Treat with dilute acid at 60 °C

or ensure Urea quench is

thorough.

Product is Oily Residual water or salts.

Azeotrope with

ethanol/toluene; use Ion

Exchange to desalting.

Process Workflow Diagram
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Figure 2: Operational workflow for the synthesis and purification of L-imidazole lactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. 1H-Imidazole-1-propanoic acid, alpha-hydroxy-, (S)- | C6H8N2O3 | CID 21146169 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. byjus.com [byjus.com]

5. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Application Note: Diazotization of L-Histidine to -
Hydroxy Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390889/docs#application-note-diazotization-of-l-
histidine-to-hydroxy-acid]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2F166178a0
https://www.researchgate.net/publication/227991270_Amino_Acid_Degradation
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FProductChemicalPropertiesCB9263169_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2S_-2-hydroxy-3-imidazol-1-ylpropanoic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F21146169
https://pubs.acs.org/doi/abs/10.1021/ol301930h
https://byjus.com/chemistry/diazotization-reaction-mechanism/
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26605%3A_Organic_Chemistry_II_(Lipton)/Chapter_14.__Complex_Reaction_Mechanisms/14.4%3A_Diazotization_of_Amines
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.organic-chemistry.org%2Fnamedreactions%2Fdiazotisation.shtm
https://www.benchchem.com/product/b12390889?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/227991270_Amino_Acid_Degradation
https://pubchem.ncbi.nlm.nih.gov/compound/2S_-2-hydroxy-3-imidazol-1-ylpropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2S_-2-hydroxy-3-imidazol-1-ylpropanoic-acid
https://pubs.acs.org/doi/abs/10.1021/ol301930h
https://byjus.com/chemistry/diazotization-reaction-mechanism/
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26605%3A_Organic_Chemistry_II_(Lipton)/Chapter_14.__Complex_Reaction_Mechanisms/14.4%3A_Diazotization_of_Amines
https://www.benchchem.com/product/b12390889/docs#application-note-diazotization-of-l-histidine-to-hydroxy-acid
https://www.benchchem.com/product/b12390889/docs#application-note-diazotization-of-l-histidine-to-hydroxy-acid
https://www.benchchem.com/product/b12390889/docs#application-note-diazotization-of-l-histidine-to-hydroxy-acid
https://www.benchchem.com/product/b12390889/docs#application-note-diazotization-of-l-histidine-to-hydroxy-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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